Cas no 1058161-78-6 (2-(2-methyl-1-piperazinyl)-3-Pyridinecarbonitrile)

2-(2-methyl-1-piperazinyl)-3-Pyridinecarbonitrile structure
1058161-78-6 structure
Product Name:2-(2-methyl-1-piperazinyl)-3-Pyridinecarbonitrile
CAS No:1058161-78-6
MF:C11H14N4
MW:202.255661487579
CID:1097683
Update Time:2024-07-26

2-(2-methyl-1-piperazinyl)-3-Pyridinecarbonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-(2-methyl-1-piperazinyl)-3-Pyridinecarbonitrile
    • 3-Pyridinecarbonitrile, 2-(2-methyl-1-piperazinyl)-
    • Inchi: 1S/C11H14N4/c1-9-8-13-5-6-15(9)11-10(7-12)3-2-4-14-11/h2-4,9,13H,5-6,8H2,1H3
    • InChI Key: XSMPLBONDBFNBW-UHFFFAOYSA-N
    • SMILES: C1(N2CCNCC2C)=NC=CC=C1C#N

Computed Properties

  • Exact Mass: 202.122
  • Monoisotopic Mass: 202.122
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 257
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52A^2

Experimental Properties

  • Density: 1.18±0.1 g/cm3(Predicted)
  • Boiling Point: 386.9±37.0 °C(Predicted)
  • pka: 8.38±0.40(Predicted)
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